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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,3-Dichlorooctafluorobutane,
a key intermediate in the synthesis of specialty fluorochemicals. This document details its
synthesis, primary applications, and relevant safety and handling protocols.

Introduction

2,3-Dichlorooctafluorobutane is a chlorinated fluorocarbon that serves as a crucial precursor
in the production of valuable fluorinated monomers. Its primary utility lies in its role as a stable,
transportable source for perfluoro-2-butene, a key building block in the synthesis of
fluoropolymers and other specialty chemicals. The controlled dehalogenation of 2,3-
Dichlorooctafluorobutane provides a reliable route to this important monomer.

Physicochemical and Safety Data

While a comprehensive Material Safety Data Sheet (MSDS) for 2,3-Dichlorooctafluorobutane
is not readily available in public databases, the following table summarizes its known properties
and provides analogous data for structurally related compounds to guide handling and safety
procedures.
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Property Value / Information Source | Analogy
Chemical Formula C4Cl2Fs -
Molecular Weight 270.93 g/mol -
CAS Number 355-20-4 [1]
Likely a colorless liquid or gas Analogy to similar
Appearance
at room temperature fluorocarbons[2][3][4]
- , Not specified. Likely similar to
Boiling Point Analogy
related C4 fluorocarbons.
Density Not specified. Analogy
Expected to be insoluble in
- ) ) Analogy to
Solubility water and soluble in organic ) ]
dichlorodifluoromethane[4]
solvents.
As a chlorinated fluorocarbon,
it may have ozone-depleting
potential and should be
handled with care to avoid
) General knowledge of
Hazards release into the atmosphere.

Thermal decomposition may
produce toxic fumes such as
hydrogen chloride and
hydrogen fluoride.

fluorocarbons|[3][4]

Handling Precautions

Use in a well-ventilated area,
wear appropriate personal
protective equipment (gloves,
safety glasses). Avoid contact

with strong reducing agents.

General laboratory safety

Key Applications in Specialty Chemical

Manufacturing
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The principal application of 2,3-Dichlorooctafluorobutane in specialty chemical manufacturing
is its function as a precursor to perfluoro-2-butene.

Synthesis of Perfluoro-2-butene via Dehalogenation

Perfluoro-2-butene is a valuable fluorinated alkene used as a monomer in the synthesis of
specialty fluoropolymers and as a building block in organic synthesis. The dehalogenation of
2,3-Dichlorooctafluorobutane provides a direct and efficient route to this monomer. The
reaction typically involves the removal of the two chlorine atoms using a reducing agent, such

as zinc.

Polymerization Fluoropolymers
Dehalogenation (e.g., with Zinc) _ | /

Perfluoro-2-butene Organic Synthesis

2,3-Dichlorooctafluorobutane

Specialty Chemicals

Click to download full resolution via product page

Dehalogenation of 2,3-Dichlorooctafluorobutane.

Potential Applications of Perfluoro-2-butene

The perfluoro-2-butene generated from 2,3-Dichlorooctafluorobutane has several
downstream applications relevant to researchers and drug development professionals:

e Fluoropolymer Synthesis: Perfluoro-2-butene can be polymerized or copolymerized to create
fluoropolymers with unique properties, such as high thermal stability, chemical resistance,
and low surface energy. These polymers find applications in advanced materials, coatings,
and seals.

» Building Block in Organic Synthesis: The double bond in perfluoro-2-butene is reactive and
can participate in various organic reactions, such as cycloadditions, making it a useful
building block for the synthesis of complex fluorinated molecules.[5] The introduction of
fluorinated moieties can significantly alter the biological activity and pharmacokinetic
properties of drug candidates.[6][7]
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Experimental Protocols

The following protocols are based on methodologies described in the scientific and patent
literature for the synthesis of 2,3-Dichlorooctafluorobutane.

Synthesis of 2,3-Dichlorooctafluorobutane via Liquid-
Phase Photochlorination

This protocol describes the synthesis of 2,3-Dichlorooctafluorobutane from perfluoro-2-
butene.
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Reaction Setup

Charge reactor with perfluoro-2-butene

Reaction

Initiate UV irradiation

i

Continuously introduce chlorine gas

:

Control temperature and pressure

fter reaction completion

Work-up and Purification

Alkali wash

;

Drying

;

Rectification (Distillation)

2,3-Dichlorooctafluorobutane (@
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Workflow for the synthesis of 2,3-Dichlorooctafluorobutane.
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Materials:

Perfluoro-2-butene

Chlorine gas

Enamel reaction tower with a light source irradiation port
UV light source (e.g., 2kW, 315nm or 3kW, 250nm)

Alkali solution for washing (e.g., sodium hydroxide solution)
Drying agent (e.g., anhydrous calcium chloride)

Rectification column

Procedure:

Charge the enamel reaction tower with a known quantity of perfluoro-2-butene.
Initiate irradiation with the UV light source.
Continuously introduce chlorine gas into the reactor.

Maintain the reaction temperature and pressure at the desired setpoints (see table below for
examples).

After the reaction is complete (as determined by monitoring the consumption of starting
material), stop the flow of chlorine and turn off the UV lamp.

Transfer the crude product to a separate vessel for work-up.
Wash the crude product with an alkali solution to neutralize any acidic byproducts.
Separate the organic layer and dry it over a suitable drying agent.

Purify the product by rectification (distillation) to obtain pure 2,3-Dichlorooctafluorobutane.

Example Reaction Conditions and Yields:
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Parameter Example 1 Example 2

Starting Material 2000 mol perfluoro-2-butene 2000 mol perfluoro-2-butene

Chlorine Gas 3000 mol 4000 mol

UV Light Source 2 kW, 315 nm 3 kW, 250 nm

Temperature 0°C 10 °C

Pressure 60 kPa 100 kPa

Product Yield 99.8% (1996 mol) 98.7% (1974 mol)
Conclusion

2,3-Dichlorooctafluorobutane is a specialty chemical whose primary value lies in its role as a
stable and convenient precursor to perfluoro-2-butene. While direct applications in areas such
as drug development are not widely documented, its utility in providing access to a key
fluorinated monomer makes it an important compound in the broader field of fluorochemistry.
The protocols provided herein offer a basis for the synthesis of this intermediate, enabling
further research into the applications of its derivatives. As with all halogenated compounds,
appropriate safety precautions should be taken during handling and use to minimize
environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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